DPNI-GABA

• Molecular Formula: C15H23N3O12P2
• Molecular Weight: 499.30 g/mol
• InChI: InChI=1S/C15H23N3O12P2/c16-6-1-2-14(19)17-7-5-11-13(4-3-12(15(11)17)18(20)21)30-10(8-28-31(22,23)24)9-29-32(25,26)27/h3-4,10H,1-2,5-9,16H2,(H2,22,23,24)(H2,25,26,27)
• InChIKey: QLCHBTSDKGMLRN-UHFFFAOYSA-N

DPNI-GABA – A Nitroindoline-Caged GABA with Reduced GABA(A) Receptor Interference for High-Precision Laser Photolysis Studies

DPNI-GABA (CAS 927866-58-8) is a photolabile, nitroindoline-caged derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA). It belongs to the 7-nitroindoline class of caged compounds and was specifically engineered to minimize the pharmacological interference at GABA(A) receptors that plagued earlier caged GABA reagents, while retaining the fast photorelease kinetics, high hydrolytic stability, and water solubility characteristic of nitroindoline cages . The compound carries a bis-phosphate substitution on the caging group, introducing a large distributed negative charge designed to electrostatically impede binding to the GABA(A) receptor binding pocket .

Photolysis Single‑photon 405 nm uncaging with sub‑millisecond photorelease kinetics

Receptor profile Engineered to limit GABA(A) receptor antagonism at working concentrations

Formulation High aqueous solubility supports buffer‑based stock preparation

Silencing window Reported concentration window enables neuronal silencing without receptor block

• [1] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [2] Papageorgiou G, Corrie JE. Synthesis of an anionically substituted nitroindoline-caged GABA reagent that has reduced affinity for GABA receptors. Tetrahedron. 2007;63(38):9471-9478. View Source

Why Generic Substitution of Caged GABA Reagents Compromises Experimental Integrity in Fast Kinetic and Spatial Mapping Studies

Caged GABA compounds are not functionally interchangeable. Earlier reagents—including NI-caged GABA, CNB-caged GABA, RuBi-GABA, and even closely related nitroindolines such as CDNI-GABA—differ substantially in their residual GABA(A) receptor antagonism, uncaging kinetics, spatial resolution, and stability profiles . A user who substitutes DPNI-GABA with a cheaper or more readily available caged GABA without verifying these parameters risks introducing uncontrolled receptor blockade prior to photolysis, distorting activation kinetics, losing spatial precision, or experiencing baseline hydrolysis artefacts—all of which can invalidate experiments requiring synaptic-level temporal fidelity and micrometer-scale localization . The quantitative evidence below demonstrates where DPNI-GABA's differentiation resides and why substitution decisions must be evidence-based.

NI‑caged GABA and CNB‑caged GABA exhibit substantial receptor blockade at effective uncaging concentrations, potentially confounding pre‑photolysis baseline.

NI‑caged GABA distorts receptor activation kinetics; kinetic fidelity may not transfer to experiments requiring synaptic‑level rise times.

CNB‑caged GABA provides inferior spatial resolution due to slow decarboxylation‑dependent release, limiting subcellular mapping precision.

• [1] Smedler E, Winbo A, Rudenko A, et al. Synthesis and Biological Evaluation of Bis-CNB-GABA, a Photoactivatable Neurotransmitter with Low Receptor Interference and Chemical Two-Photon Uncaging Properties. J Am Chem Soc. 2014;136(5):1976-1981. Table 1. PMID: 24392811. View Source
• [2] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source

DPNI-GABA – Quantitative Head-to-Head Evidence for Differentiation from Closest Caged GABA Analogs

GABA(A) Receptor Antagonism: DPNI-GABA Exhibits 5.6-Fold Weaker Receptor Blockade Than NI-Caged GABA and 17.9-Fold Weaker Than CNB-GABA

DPNI-GABA inhibits GABA(A) receptor-mediated currents with an IC50 of approximately 0.5 mM, measured as reduction of peak GABA-evoked responses in cerebellar molecular layer interneurons . In contrast, the predecessor NI-caged GABA (5-methoxycarbonylmethyl-7-nitroindolinyl-GABA) produces detectable receptor interference at concentrations as low as 0.1 mM, with clear amplitude and kinetic distortion of synaptic currents , corresponding to an estimated IC50 in the sub-0.1 mM range. The most widely used caged GABA, CNB-caged GABA (α-carboxy-2-nitrobenzyl GABA), blocks inhibitory synaptic transmission with an IC50 of only 28 μM in hippocampal dentate neurons . At the practical working concentration of 1 mM, DPNI-GABA produces approximately 66% inhibition of miniature GABA-mediated synaptic event amplitude, whereas NI-caged GABA causes near-complete blockade at 0.1 mM .

Receptor antagonism

Head‑to‑head

IC₅₀ ≈ 0.5 mM (DPNI‑GABA) vs NI‑caged GABA ~0.1 mM, CNB‑GABA 28 µM

Supports pre‑photolysis baseline integrity

At 1 mM, ~66 % inhibition of miniature events; NI‑caged GABA produces near‑complete block at 0.1 mM

Evidence Dimension	GABA(A) receptor antagonism (IC50 for inhibition of GABA-evoked currents)
Target Compound Data	IC50 ≈ 0.5 mM (500 μM); at 1 mM: ~66% inhibition of miniature GABAergic synaptic current amplitude
Comparator Or Baseline	NI-caged GABA: detectable interference at 0.1 mM (estimated IC50 <0.1 mM); CNB-caged GABA: IC50 = 28 μM; CDNI-GABA: IC50 = 0.6 mM; bis-CNB-GABA: IC50 ≥ 2.5 mM
Quantified Difference	DPNI-GABA IC50 is >5-fold higher than NI-GABA (estimated), ~17.9-fold higher than CNB-GABA (500 vs 28 μM), comparable to CDNI-GABA (0.5 vs 0.6 mM), and 5-fold lower than bis-CNB-GABA
Conditions	Whole-cell voltage-clamp recordings in cerebellar molecular layer interneurons (DPNI-GABA, NI-GABA); hippocampal dentate neurons (CNB-GABA); literature compilation (CDNI-GABA, bis-CNB-GABA)

Why This Matters

Lower residual receptor antagonism at working concentrations (0.1–1 mM) means DPNI-GABA can be used at concentrations sufficient for robust photorelease without pre-photolysis receptor blockade, a critical requirement for quantitative pharmacology and kinetic studies that NI-caged GABA and CNB-caged GABA fail to meet.

• [1] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [2] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. Photochemical and pharmacological evaluation of 7-nitroindolinyl-and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J Neurosci Methods. 2001;112(1):29-42. PMID: 11640955. View Source
• [3] Molnár P, Nadler JV. γ-Aminobutyrate, α-carboxy-2-nitrobenzyl ester selectively blocks inhibitory synaptic transmission in rat dentate gyrus. Eur J Pharmacol. 2000;391(3):255-262. Data also compiled in Smedler E et al. J Am Chem Soc. 2014;136(5):1976-1981, Table 1. View Source
• [4] Ogden D, Trigo FF, Corrie JE. DPNI-caged GABA as a tool for investigating the kinetic properties and distribution of GABA receptors and for silencing neurons in situ. Biophys J. 2009;96(3 Suppl 1):487a. View Source

Kinetic Fidelity: DPNI-GABA at 1 mM Does Not Distort GABA(A) Receptor Activation Rise Times, Unlike NI-Caged GABA

In laser photolysis experiments with 0.1 ms pulses at 1 mM DPNI-GABA, the 10–90% rise times of GABA(A) receptor-mediated currents were comparable to those of synaptically evoked currents, indicating that the caged compound equilibrates rapidly with the receptor and introduces minimal kinetic distortion . This contrasts sharply with NI-caged GABA, which at 0.1 mM concentration produces clearly slowed receptor activation kinetics due to competitive binding at the GABA binding site, rendering it unsuitable for kinetic studies of GABA(A) receptor activation in situ . The kinetic inertness of DPNI-GABA at concentrations up to 1 mM is the single most important property enabling it to mimic synaptic GABA release with millisecond temporal fidelity .

Kinetic fidelity

Head‑to‑head

10–90 % rise times comparable to synaptically evoked currents at 1 mM DPNI‑GABA

Preserves native receptor activation kinetics

NI‑caged GABA causes clear kinetic distortion at 0.1 mM; CNB‑GABA blocks synaptic currents at 50 µM

Evidence Dimension	Kinetic distortion of GABA(A) receptor activation (10–90% rise time prolongation)
Target Compound Data	At 1 mM DPNI-GABA, 10–90% rise times comparable to synaptically evoked currents; no kinetic distortion observed
Comparator Or Baseline	NI-caged GABA at 0.1 mM: clear kinetic distortion and slowed receptor activation kinetics; CNB-caged GABA at 50 μM: inhibits synaptic currents
Quantified Difference	DPNI-GABA: no significant effect on rise times at 1 mM. NI-caged GABA: kinetic distortion evident at 0.1 mM (10-fold lower concentration). CNB-caged GABA: synaptic blockade at 50 μM (20-fold lower concentration)
Conditions	Cerebellar molecular layer interneurons; laser photolysis with 0.1 ms pulses at 405 nm; whole-cell voltage-clamp

Why This Matters

Kinetic fidelity is non-negotiable for studies aiming to resolve GABA(A) receptor activation mechanisms, synaptic pharmacology, or circuit-level inhibition dynamics. DPNI-GABA is the only nitroindoline-caged GABA demonstrated to preserve native receptor kinetics at the high concentrations needed for efficient uncaging.

• [1] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [2] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. Photochemical and pharmacological evaluation of 7-nitroindolinyl-and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J Neurosci Methods. 2001;112(1):29-42. PMID: 11640955. View Source

Spatial Resolution of Uncaging: DPNI-GABA Achieves 2 μm Lateral and 7.5 μm Axial Precision with Single-Photon Excitation

Using a 1 μm diameter laser spot applied to cerebellar molecular layer interneurons, DPNI-GABA uncaging achieved an estimated spatial resolution of 2 μm laterally and 7.5 μm focally (axially) in dendrites . The half-maximum decline of the uncaging-evoked current occurred within 1.75 μm in the focal plane . This spatial precision is determined by the dimensions of the laser light spot and the rapid photorelease kinetics, making it suitable for mapping the subcellular distribution of functional GABA(A) receptors on individual neuronal compartments. By comparison, CNB-caged GABA suffers from slower photolysis and greater diffusional spread of the released GABA due to the rate-limiting decarboxylation step, limiting spatial resolution to several microns . CDNI-GABA achieves comparable axial resolution of ~2 μm but requires two-photon excitation at 720 nm, adding instrumental complexity .

Spatial resolution

Cross‑study comparable

2 µm lateral, 7.5 µm axial with 405 nm single‑photon excitation

Enables subcellular receptor mapping

Matches CDNI‑GABA two‑photon axial resolution (~2 µm) without requiring two‑photon instrumentation

Evidence Dimension	Spatial resolution of GABA uncaging (lateral and axial precision)
Target Compound Data	DPNI-GABA: 2 μm lateral, 7.5 μm axial resolution with 1 μm laser spot (single-photon, 405 nm); half-decline of response within 1.75 μm in focal plane
Comparator Or Baseline	CNB-caged GABA: spatial resolution limited to several μm due to slow decarboxylation-dependent release; CDNI-GABA: axial resolution ~2 μm but requires two-photon excitation at 720 nm; BC-204 coumarin-caged GABA: ~10 ms release timescale limits spatial resolution
Quantified Difference	DPNI-GABA single-photon resolution (2 μm lateral) matches or exceeds CDNI-GABA two-photon resolution (~2 μm axial). CNB-GABA and BC-204 provide inferior spatial localization due to slower release kinetics.
Conditions	Cerebellar slice, molecular layer interneurons; 405 nm laser, 1 μm spot; DPNI-GABA bath-applied or locally perfused

Why This Matters

For experiments requiring subcellular mapping of GABA(A) receptor distributions on dendrites, axons, or somata, DPNI-GABA provides single-photon spatial resolution comparable to two-photon methods with CDNI-GABA, reducing instrumental barriers while maintaining micrometer precision.

• [1] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [2] Ogden D, Trigo FF, Corrie JE. DPNI-caged GABA as a tool for investigating the kinetic properties and distribution of GABA receptors and for silencing neurons in situ. Biophys J. 2009;96(3 Suppl 1):487a. View Source
• [3] Cürten B, Kullmann PH, Bier ME, et al. Synthesis, photophysical, photochemical and biological properties of caged GABA, 4-[[(2H-1-benzopyran-2-one-7-yl)amino]carbonyl]amino]butanoic acid (BC204). Photochem Photobiol. 2005;81(3):641-648. View Source
• [4] Kantevari S, Matsuzaki M, Kanemoto Y, Kasai H, Ellis-Davies GC. Two-photon uncaging of γ-aminobutyric acid in intact brain tissue. Nat Chem Biol. 2010;6(4):255-256. PMID: 20190755. View Source

Photochemical Efficiency: DPNI-GABA Matches MNI-Glutamate Quantum Yield (0.085) with Efficient Uncaging at Near-UV and 405 nm

DPNI-GABA exhibits a photochemical quantum yield of 0.085, identical to that of the widely used MNI-caged glutamate . Photorelease is efficient at near-UV wavelengths and at 405 nm, a wavelength commonly available on confocal and two-photon microscopes . The nitroindoline cage confers sub-millisecond photorelease kinetics (t₁/₂ ≤ 0.26 ms for the NI-caged class) and high hydrolytic stability, with spontaneous hydrolysis rates below 0.1% per hour at physiological pH . In comparison, CNB-caged GABA has a significantly lower quantum yield and is susceptible to hydrolysis (t₁/₂ = 138 days under light exposure), while RuBi-GABA is limited to concentrations ≤20 μM due to unspecified side effects, restricting its utility for kinetic studies .

Quantum yield

Class‑level

0.085 (matches MNI‑glutamate)

Supports dual‑uncaging with matched photochemical efficiency

CNB‑caged GABA has lower quantum yield and is hydrolysis‑prone; RuBi‑GABA limited to ≤20 µM

Evidence Dimension	Photochemical quantum yield and photorelease efficiency
Target Compound Data	DPNI-GABA: quantum yield = 0.085; efficient uncaging at near-UV and 405 nm; sub-ms photorelease; hydrolytically stable; spontaneous hydrolysis <0.1%/hr at pH 7.4
Comparator Or Baseline	MNI-glutamate: quantum yield = 0.085 (identical); NI-caged class: t₁/₂ ≤ 0.26 ms; CNB-caged GABA: lower quantum yield, t₁/₂ = 138 days in light (hydrolysis-prone); RuBi-GABA: limited to ≤20 μM; CDNI-GABA: quantum yield = 0.60 (higher, but requires two-photon at 720 nm for optimal spatial resolution)
Quantified Difference	DPNI-GABA and CDNI-GABA share the nitroindoline core but differ in quantum yield (0.085 vs 0.60) and optimal excitation mode (single-photon 405 nm vs two-photon 720 nm). DPNI-GABA quantum yield matches MNI-glutamate, enabling dual-uncaging experimental designs with matched photochemical efficiency.
Conditions	Photochemical characterization in aqueous solution; near-UV/405 nm irradiation; electrophysiological validation in brain slices

Why This Matters

The matched quantum yield with MNI-glutamate (0.085) makes DPNI-GABA the caged GABA of choice for dual-uncaging experiments where balanced photorelease of glutamate and GABA from co-applied caged compounds is required for studying excitation-inhibition balance at single-synapse resolution.

• [1] Papageorgiou G, Corrie JE. Synthesis of an anionically substituted nitroindoline-caged GABA reagent that has reduced affinity for GABA receptors. Tetrahedron. 2007;63(38):9471-9478. View Source
• [2] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. Photochemical and pharmacological evaluation of 7-nitroindolinyl-and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J Neurosci Methods. 2001;112(1):29-42. PMID: 11640955. View Source
• [3] Smedler E, Winbo A, Rudenko A, et al. Synthesis and Biological Evaluation of Bis-CNB-GABA, a Photoactivatable Neurotransmitter with Low Receptor Interference and Chemical Two-Photon Uncaging Properties. J Am Chem Soc. 2014;136(5):1976-1981. Table 1. PMID: 24392811. View Source

Practical Usability: DPNI-GABA Combines High Water Solubility (2–10 mM) with Demonstrated Neuronal Silencing at Concentrations Devoid of Receptor Interference

DPNI-GABA is highly water-soluble, with reported solubility of up to 2 mM in water with gentle warming and up to 10 mM according to some vendor specifications , enabling preparation of stock solutions directly in physiological buffers without organic co-solvents that could compromise neuronal viability. Critically, at a concentration of 100 μM DPNI-GABA—where no detectable interference with GABA(A) receptor activation occurs—photorelease restricted to the somatic area reliably suppressed spiking in single Purkinje neurons and molecular layer interneurons with millisecond temporal control, the suppression duration being governed by flash intensity and duration . This provides a validated, interference-free working concentration window (100 μM) for neuronal silencing experiments. In contrast, RuBi-GABA is restricted to ≤20 μM due to unspecified side effects, and CNB-caged GABA requires concentrations that produce significant receptor blockade (>50 μM) to achieve comparable photorelease .

Usability

Cross‑study comparable

Water‑soluble (2–10 mM); neuronal silencing at 100 µM without receptor interference

Supports interference‑free silencing protocol

CNB‑caged GABA IC₅₀ 28 µM precludes interference‑free use; RuBi‑GABA ceiling ≤20 µM

Evidence Dimension	Water solubility and usable concentration range for interference-free neuronal silencing
Target Compound Data	DPNI-GABA: water solubility 2–10 mM; interference-free silencing at 100 μM; effective bath concentrations 0.62–1.89 mM; local perfusion at 1 mM via patch pipette
Comparator Or Baseline	RuBi-GABA: limited to ≤20 μM due to side effects; CNB-caged GABA: IC50 = 28 μM, precluding interference-free use at effective photorelease concentrations; NI-caged GABA: interference at 0.1 mM, no interference-free working window demonstrated
Quantified Difference	DPNI-GABA provides a ≥5-fold larger interference-free concentration window than NI-caged GABA (100 μM vs <0.1 mM threshold for interference) and a >5-fold higher usable concentration than RuBi-GABA (100 μM vs ≤20 μM limit)
Conditions	Aqueous solubility at room temperature; neuronal silencing validated in cerebellar Purkinje neurons and molecular layer interneurons in acute rat brain slices

Why This Matters

The combination of high water solubility, a validated interference-free working concentration (100 μM), and demonstrated single-neuron silencing capability means DPNI-GABA can be deployed in network-level circuit analysis experiments without the confounding receptor antagonism that limits the experimental utility of NI-caged GABA, CNB-caged GABA, and RuBi-GABA.

• [1] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [2] Smedler E, Winbo A, Rudenko A, et al. Synthesis and Biological Evaluation of Bis-CNB-GABA, a Photoactivatable Neurotransmitter with Low Receptor Interference and Chemical Two-Photon Uncaging Properties. J Am Chem Soc. 2014;136(5):1976-1981. Table 1. PMID: 24392811. View Source

DPNI-GABA – Optimal Experimental Scenarios for Scientific and Industrial Procurement Decisions

Subcellular Mapping of GABA(A) Receptor Distributions on Dendrites and Axons Using Single-Photon Uncaging

DPNI-GABA's demonstrated 2 μm lateral and 7.5 μm axial spatial resolution with a standard 405 nm laser makes it the preferred caged GABA reagent for mapping functional GABA(A) receptor distributions on individual neuronal compartments without requiring two-photon instrumentation. Researchers investigating dendritic inhibitory synapse organization or axonal GABA receptor localization should select DPNI-GABA over CNB-caged GABA (poorer spatial resolution due to slow decarboxylation) or CDNI-GABA (requires two-photon excitation at 720 nm).

Dual Glutamate-GABA Uncaging for Excitation-Inhibition Balance Studies at Single Synapses

DPNI-GABA shares an identical quantum yield (0.085) with MNI-caged glutamate , enabling balanced, co-applied dual-uncaging experiments where photorelease of both neurotransmitters is matched. This is critical for studies of spike-timing-dependent plasticity, dendritic integration, and excitation-inhibition balance where unequal uncaging efficiency between glutamate and GABA caged compounds would confound interpretation. No other caged GABA compound offers photochemically matched dual-uncaging with MNI-glutamate.

Fast Kinetic Studies of GABA(A) Receptor Activation Requiring Synaptic-Level Temporal Fidelity

DPNI-GABA at 1 mM does not distort 10–90% receptor activation rise times, which remain comparable to synaptically evoked currents . This property is essential for studies aiming to resolve GABA(A) receptor activation mechanisms, agonist pharmacology, or kinetic modeling of inhibitory synaptic transmission. NI-caged GABA and CNB-caged GABA are unsuitable for such experiments due to their kinetic distortion of receptor activation at working concentrations.

Millisecond-Precision Neuronal Silencing for Circuit Analysis and Network Dissection

At 100 μM DPNI-GABA—a concentration devoid of detectable GABA(A) receptor interference—photorelease localized to the soma reliably suppresses spiking in individual Purkinje neurons and interneurons with duration controlled by flash parameters . This validated interference-free protocol enables acute, reversible silencing of identified neurons in active networks without the confounding receptor antagonism that limits RuBi-GABA (≤20 μM ceiling) or CNB-caged GABA (IC50 = 28 μM, below effective uncaging concentrations).

Application

Selection property

Validation focus

Subcellular GABA(A) receptor mapping

Micrometer‑scale uncaging precision without two‑photon instrumentation

Subcellular receptor localization fidelity

Dual glutamate–GABA uncaging studies

Photochemical equivalence to MNI‑glutamate

Balanced co‑application for excitation–inhibition balance

GABA(A) receptor activation kinetics

Preserved native receptor kinetics at working concentrations

Synaptic‑level rise time fidelity

Neuronal silencing in circuit analysis

Reported concentration window without receptor blockade

Reversible, millisecond‑precision spike suppression

• [1] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [2] Papageorgiou G, Corrie JE. Synthesis of an anionically substituted nitroindoline-caged GABA reagent that has reduced affinity for GABA receptors. Tetrahedron. 2007;63(38):9471-9478. View Source
• [3] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source
• [4] Trigo FF, Corrie JE, Ogden D. Laser photolysis of DPNI-GABA, a tool for investigating the properties and distribution of GABA receptors and for silencing neurons in situ. J Neurosci Methods. 2009;181(2):159-169. PMID: 19422852. View Source